Cas no 1269530-95-1 (2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid)

• Product Name: 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid
• CAS No: 1269530-95-1
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 5168252
• Update Time: 2025-08-04

2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)aceticacid
• (7-Cyclopropanecarbonyl-5-oxo-2,3,5,6-tetrahydro-pyrrolo[2,1-b]thiazol-6-yl)-acetic acid
• 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid

• Inchi： 1S/C12H13NO4S/c14-8(15)5-7-9(10(16)6-1-2-6)12-13(11(7)17)3-4-18-12/h6-7H,1-5H2,(H,14,15)
• InChI Key： DHWSZALTSDZOQA-UHFFFAOYSA-N
• SMILES： S1CCN2C(C(CC(=O)O)C(=C12)C(C1CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 481
• XLogP3: -0.3
• Topological Polar Surface Area: 100

Additional information on 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid

Comprehensive Overview of 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid (CAS No. 1269530-95-1)

2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid (CAS No. 1269530-95-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, this compound is often explored for its potential applications in drug discovery and development. The pyrrolo[2,1-b]thiazole core, combined with the cyclopropanecarbonyl and acetic acid moieties, makes it a versatile intermediate for synthesizing bioactive molecules.

One of the key reasons why researchers are interested in 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid is its potential role in targeting specific biological pathways. Recent studies have highlighted the importance of heterocyclic compounds in modulating enzyme activity and receptor interactions. This compound, in particular, has been investigated for its possible applications in inflammation and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid involves multi-step organic reactions, often starting from readily available precursors. The cyclopropane ring is introduced to enhance the compound's stability and bioavailability, a common strategy in modern drug design. Researchers frequently optimize reaction conditions to improve yield and purity, ensuring the compound meets the stringent requirements for pharmaceutical applications.

In addition to its pharmaceutical potential, 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid is also studied for its physicochemical properties. Its solubility, melting point, and stability under various conditions are critical factors that influence its formulation and delivery. These properties are often compared to those of similar pyrrolothiazole derivatives, providing valuable insights for researchers working on structure-activity relationships.

The growing interest in small-molecule therapeutics has further propelled the demand for compounds like 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid. With advancements in computational chemistry and high-throughput screening, this compound is increasingly being evaluated for its binding affinity and selectivity against various biological targets. Such studies are essential for identifying lead compounds in early-stage drug discovery.

Another area of exploration for 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid is its potential use in agrochemical research. Certain heterocyclic frameworks have demonstrated efficacy in plant protection and growth regulation, making this compound a candidate for further investigation in sustainable agriculture. Researchers are particularly interested in its environmental impact and biodegradability, which are crucial for regulatory approval.

From a commercial perspective, the market for 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid is expanding, driven by the increasing demand for novel chemical entities in drug development. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions, pharmaceutical companies, and contract research organizations. Quality control and regulatory compliance remain top priorities to ensure the compound's suitability for research and industrial applications.

In summary, 2-(7-(Cyclopropanecarbonyl)-5-oxo-2,3,5,6-tetrahydropyrrolo[2,1-b]thiazol-6-yl)acetic acid (CAS No. 1269530-95-1) represents a promising compound with diverse applications in medicinal chemistry, agrochemicals, and material science. Its unique structural attributes and potential biological activities make it a valuable subject for ongoing research. As scientific understanding of heterocyclic compounds continues to evolve, this compound is likely to play an increasingly important role in addressing global health and environmental challenges.